Cas no 320-72-9 (2-Hydroxy-3,5-dichlorobenzoic Acid)

• Product Name: 2-Hydroxy-3,5-dichlorobenzoic Acid
• CAS No: 320-72-9
• MF: C₇H₄Cl₂O₃
• MW: 207.010860443115
• MDL: MFCD00002442
• CID: 36826
• PubChem ID: 87567673
• Update Time: 2025-05-22

2-Hydroxy-3,5-dichlorobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-hydroxybenzoic acid
• 3,5-Dichlorosalicylic Acid
• 3.5-Dichlorosalicylicacid
• 2-Hydroxy-3,5-dichlorobenzoic acid
• 3,5-Cl2salH
• 3,5-dichloro-2-hydroxy-benzoic acid
• Benzoic acid,3,5-dichloro-2-hydroxy
• EINECS 206-281-8
• Salicylic acid,3,5-dichloro
• USAF DO-68
• Salicylicacid, 3,5-dichloro- (6CI,7CI,8CI)
• NSC 30109
• DTXSID3044914
• MFCD00002442
• Benzoic acid,5-dichloro-2-hydroxy-
• SCHEMBL184603
• WLN: QVR BQ CG EG
• A821116
• 3 pound not5-Dichloro-2-hydroxybenzoic acid
• UNII-O6PXR32G3V
• NSC-30109
• D1112
• O6PXR32G3V
• 3,5-Dichlorosalicylic acid, 97%
• NS00029211
• BDBM26269
• Oprea1_584773
• CS-W021812
• Tox21_301696
• 3,5-Dichlorosalicyclic acid
• Salicylic acid, 3,5-dichloro-
• 106086-54-8
• HSDB 5562
• HMS3741A07
• 3,5-Dichlorosalicylicacid
• AC-11775
• CAS-320-72-9
• J-018623
• CHEBI:165214
• AKOS000459994
• FT-0614578
• CHEMBL449129
• DTXCID1024914
• SY018904
• C2U
• PS-4183
• Q27285414
• Salicylic acid, 3,5-dichloro- (6CI,7CI,8CI); 3,5-Dichloro-2-hydroxybenzoic acid; 2-Hydroxy-3,5-dichlorobenzoic acid; NSC 30109
• InChI=1/C7H4Cl2O3/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2,10H,(H,11,12
• 4-10-00-00213 (Beilstein Handbook Reference)
• Benzoic acid, 3,5-dichloro-2-hydroxy-
• PD128446
• 2-HYDROXY-3,5-DICHLOROBENZOIC ACID [HSDB]
• Z111571460
• NSC30109
• AI3-22601
• EN300-91872
• Salicylic acid,5-dichloro-
• BRN 2210803
• 320-72-9
• 3.5-Dichlorosalicylic acid
• NCGC00256066-01
• STK299334
• BBL025712
• DB-048148
• 3,5-Dichlorosalicylic Acid; 3,5-Dichloro-2-hydroxybenzoic Acid; NSC 30109
• 3,5Dichloro2hydroxybenzoic acid
• Salicylic acid, 3,5dichloro
• Benzoic acid, 3,5dichloro2hydroxy
• 206-281-8
• FD34774
• beta-CDP-3
• 2Hydroxy3,5dichlorobenzoic acid
• 2-Hydroxy-3,5-dichlorobenzoic Acid

• MDL： MFCD00002442
• Inchi： 1S/C7H4Cl2O3/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2,10H,(H,11,12)
• InChI Key： CNJGWCQEGROXEE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(=O)O)=C1O)Cl

Computed Properties

• Exact Mass: 205.95400
• Monoisotopic Mass: 205.953749
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5

Experimental Properties

• Color/Form: Not available
• Density: 1.5281 (rough estimate)
• Melting Point: 225.0 to 228.0 deg-C
• Boiling Point: 319.3℃ at 760 mmHg
• Flash Point: 146.9℃
• Refractive Index: 1.4845 (estimate)
• Solubility: Solubility in methanol (almost transparency).
• PSA: 57.53000
• LogP: 2.39720
• Solubility: Not available

2-Hydroxy-3,5-dichlorobenzoic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302-H315-H319
• Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S37/39-S26
• RTECS：VO2450000
• Hazardous Material Identification：
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• TSCA：Yes
• Risk Phrases：R22; R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 2-Hydroxy-3,5-dichlorobenzoic Acid

2-Hydroxy-3,5-Dichlorobenzoic Acid: A Comprehensive Overview

2-Hydroxy-3,5-Dichlorobenzoic Acid, also known by its CAS number CAS No. 320-72-9, is a chemical compound with the molecular formula C7H4Cl2O3. This compound is a derivative of benzoic acid, characterized by the presence of hydroxyl and dichloro substituents at specific positions on the aromatic ring. The compound has been studied extensively for its unique chemical properties and potential applications in various fields.

The structure of 2-Hydroxy-3,5-Dichlorobenzoic Acid consists of a benzene ring with a hydroxyl group (-OH) at the 2-position and two chlorine atoms at the 3 and 5 positions. The carboxylic acid group (-COOH) is located at the para position relative to the hydroxyl group. This arrangement imparts specific electronic and steric effects on the molecule, influencing its reactivity and solubility properties.

Recent studies have explored the synthesis of 2-Hydroxy-3,5-Dichlorobenzoic Acid through various methods, including electrophilic substitution reactions and oxidation processes. Researchers have focused on optimizing reaction conditions to improve yield and purity. For instance, a study published in 2023 demonstrated a novel approach using microwave-assisted synthesis, which significantly reduced reaction time while maintaining high product quality.

The compound exhibits interesting physical properties, such as a melting point of approximately 180°C and a boiling point around 300°C under standard conditions. Its solubility in water is moderate, making it suitable for applications in both aqueous and organic solvents. The presence of hydroxyl and chlorine substituents also contributes to its ability to form hydrogen bonds, enhancing its stability in certain environments.

2-Hydroxy-3,5-Dichlorobenzoic Acid has found applications in several industries. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory and antioxidant properties. Recent research has highlighted its role in drug design targeting neurodegenerative diseases, where its ability to modulate specific enzyme activities has shown promise.

In the field of materials science, this compound has been utilized as a precursor for advanced materials such as polymeric films and nanoparticles. Its ability to undergo polymerization under controlled conditions makes it valuable for developing materials with tailored mechanical and thermal properties.

The environmental impact of 2-Hydroxy-3,5-Dichlorobenzoic Acid has also been a topic of interest. Studies have investigated its biodegradability and toxicity profiles. According to a 2023 report, the compound exhibits low toxicity towards aquatic organisms under standard testing conditions, suggesting its potential for use in eco-friendly applications.

In conclusion, 2-Hydroxy-3,5-Dichlorobenzoic Acid, with its unique chemical structure and versatile properties, continues to be an important compound in both academic research and industrial applications. Ongoing studies aim to further explore its potential in emerging fields such as green chemistry and sustainable materials development.